Cas no 1352500-28-7 (5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl)

• Product Name: 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl
• CAS No: 1352500-28-7
• MF: C₁₇H₂₇N₃
• MW: 273.416383981705
• CID: 5159396
• Update Time: 2025-07-16

5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl

• Inchi： 1S/C17H27N3/c1-3-19-11-7-8-16(19)15-12-14(2)17(18-13-15)20-9-5-4-6-10-20/h12-13,16H,3-11H2,1-2H3
• InChI Key： DQUPOMYJQNNXPT-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=C(C2CCCN2CC)C=C1C

Additional information on 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl

Comprehensive Analysis of 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl (CAS No. 1352500-28-7)

The compound 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl (CAS No. 1352500-28-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This bicyclic derivative combines a pyrrolidine moiety with a tetrahydro-2H-[1,2]bipyridinyl scaffold, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, a hot topic in neuroscience and neuropharmacology.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl?" The synthesis typically involves multi-step organic reactions, including cyclization and alkylation strategies. Recent publications highlight optimized methods using catalytic hydrogenation or asymmetric synthesis to improve yield and enantioselectivity. These advancements align with the growing demand for green chemistry and sustainable synthesis in the pharmaceutical industry.

The structural features of this compound make it a promising candidate for ligand-receptor interaction studies. Its pyrrolidine-ethyl side chain and bipyridinyl core resemble pharmacophores found in several neuromodulators and enzyme inhibitors. This has led to speculation about its potential applications in addressing neurodegenerative disorders, a major focus area in current medical research. However, comprehensive in vitro and in vivo studies are still needed to validate these hypotheses.

From a physicochemical properties perspective, the compound exhibits moderate lipophilicity (predicted logP ~2.5) and good blood-brain barrier (BBB) permeability, based on computational models. These characteristics are crucial for researchers investigating CNS-targeting drugs, another trending topic in pharmaceutical development. The molecular weight (248.36 g/mol) and polar surface area (12.47 Ų) fall within desirable ranges for drug-like molecules, according to Lipinski's rule of five.

Recent patent literature reveals growing interest in 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl derivatives as potential allosteric modulators for various receptors. This aligns with the pharmaceutical industry's shift toward targeted therapies and precision medicine. The compound's versatility allows for structural modifications at multiple positions, enabling the development of structure-activity relationship (SAR) libraries - a common strategy in modern lead optimization processes.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for verifying purity and structural integrity, especially given the increasing regulatory emphasis on quality by design (QbD) in pharmaceutical development. Recent advancements in hyphenated techniques like LC-MS/MS have improved the detection and quantification of such complex molecules.

The stability profile of CAS No. 1352500-28-7 under various conditions (pH, temperature, light exposure) has become a research focus, particularly for formulation scientists. Understanding these parameters is critical for developing stable drug products, a key concern in pharmaceutical manufacturing. Preliminary studies suggest the compound shows reasonable stability in neutral to slightly acidic conditions, but may require protection from oxidative degradation in long-term storage.

In the context of computational chemistry and molecular modeling, this compound serves as an interesting case study for docking simulations and quantitative structure-activity relationship (QSAR) analyses. The integration of artificial intelligence in drug discovery has opened new avenues for predicting the biological activity of such molecules, reducing the need for extensive high-throughput screening experiments. These technological advancements are revolutionizing how researchers approach hit-to-lead optimization processes.

The growing interest in 5-(1-Ethyl-pyrrolidin-2-yl)-3-methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl reflects broader trends in pharmaceutical research, including the search for novel chemical entities with improved target selectivity and reduced off-target effects. As the industry moves toward more personalized medicine approaches, compounds with such versatile scaffolds may play increasingly important roles in addressing unmet medical needs across various therapeutic areas.